Cas no 68779-88-4 (8-Dodecenoic acid, 11-hydroxy-, methyl ester, (E)-)

• Product Name: 8-Dodecenoic acid, 11-hydroxy-, methyl ester, (E)-
• CAS No: 68779-88-4
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 392591
• PubChem ID: 542277
• Update Time: 2025-04-19

8-Dodecenoic acid, 11-hydroxy-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 8-Dodecenoic acid, 11-hydroxy-, methyl ester, (E)-
• methyl 11-hydroxydodec-8-enoate
• DTXSID70337375
• 68779-88-4

• Inchi： 1S/C13H24O3/c1-12(14)10-8-6-4-3-5-7-9-11-13(15)16-2/h6,8,12,14H,3-5,7,9-11H2,1-2H3
• InChI Key： DBQANRZQBIMWGK-UHFFFAOYSA-N
• SMILES： OC(C)CC=CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53